Cas no 709021-70-5 (methyl (3-bromo-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: methyl (3-bromo-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 709021-70-5
• MF: C₅H₆BrN₃O₂
• MW: 220.024039745331
• MDL: MFCD00479131
• CID: 1088289
• PubChem ID: 4095457
• Update Time: 2025-04-20

methyl (3-bromo-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetate
• Methyl (3-bromo-1H-1,2,4-triazol-1-yl)acetate
• Methyl 2-(3-bromo-1,2,4-triazol-1-yl)acetate
• Z1269132567
• VS-08904
• methyl2-(3-bromo-1H-1,2,4-triazol-1-yl)acetate
• AT12129
• MOHORHHADUWSFQ-UHFFFAOYSA-N
• 709021-70-5
• MFCD00479131
• AKOS005669419
• STK940589
• ALBB-027807
• BBL028684
• 1H-1,2,4-triazole-1-acetic acid, 3-bromo-, methyl ester
• methyl (3-bromo-1H-1,2,4-triazol-1-yl)acetate

• MDL： MFCD00479131
• Inchi： 1S/C5H6BrN3O2/c1-11-4(10)2-9-3-7-5(6)8-9/h3H,2H2,1H3
• InChI Key： MOHORHHADUWSFQ-UHFFFAOYSA-N
• SMILES： BrC1N=CN(CC(=O)OC)N=1

Computed Properties

• Exact Mass: 218.96434g/mol
• Monoisotopic Mass: 218.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives